![molecular formula C9H9N3O2 B1395648 Ethyl pyrazolo[1,5-a]pyrimidine-2-carboxylate CAS No. 1353498-59-5](/img/structure/B1395648.png)
Ethyl pyrazolo[1,5-a]pyrimidine-2-carboxylate
Overview
Description
Ethyl pyrazolo[1,5-a]pyrimidine-2-carboxylate is a chemical compound with the CAS Number: 1353498-59-5 . It has a molecular weight of 191.19 . It is a solid at room temperature and should be stored in a dark place, sealed in dry conditions .
Synthesis Analysis
A variety of novel disubstituted 2- (alkynyl, aryl, and arylamine)-6-alkynylpyrazolo [1,5-a]pyrimidine derivatives was prepared via sequential site-selective cross-coupling reactions from 2,6-dibromopyrazolo [1,5-a]pyrimidine 3 . The regio-controlled Sonogashira-type coupling of 3 with a wide range of terminal alkynes proceeded smoothly with excellent selectivity in favor of the C6-position through careful adjustment of the coupling conditions, followed by the subsequent introduction of alkynyl, aryl, or arylamine groups at the C2-position via the Sonogashira, Suzuki–Miyaura, and Buchwald–Hartwig coupling reactions, respectively .Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9N3O2/c1-2-14-9(13)7-6-8-10-4-3-5-12(8)11-7/h3-6H,2H2,1H3 .Chemical Reactions Analysis
The compound has been used in the synthesis of a variety of novel disubstituted 2- (alkynyl, aryl, and arylamine)-6-alkynylpyrazolo [1,5-a]pyrimidine derivatives . These derivatives were prepared via sequential site-selective cross-coupling reactions from 2,6-dibromopyrazolo [1,5-a]pyrimidine 3 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 191.19 . The compound should be stored in a dark place, sealed in dry conditions .Mechanism of Action
Target of Action
Ethyl pyrazolo[1,5-a]pyrimidine-2-carboxylate is a chemically and biologically interesting compound . It has been found to have therapeutic potential as an antimicrobial, anticancer, antianxiety, anti-proliferative, analgesic, and antioxidant agent . It also acts as a carboxylesterase, translocator protein, and PDE10A inhibitor, and selective kinase inhibitor .
Mode of Action
The compound interacts with its targets through various mechanisms. For instance, it has been found to inhibit PI3Kδ, a lipid kinase involved in vital cellular processes such as cell proliferation, growth, migration, or cytokines production . It was identified as a moderate PI3Kδ inhibitor .
Biochemical Pathways
The compound affects various biochemical pathways. For instance, it has been found to inhibit the PI3Kδ pathway . This pathway is involved in many vital cellular processes, making the inhibition of PI3Kδ a promising therapeutic strategy for the treatment of inflammatory and autoimmune diseases .
Pharmacokinetics
The compound’s synthesis has been widely studied , which could provide insights into its ADME properties
Result of Action
The compound has shown significant inhibitory activity in various studies . For instance, it has been found to have antimicrobial, anticancer, antianxiety, anti-proliferative, analgesic, and antioxidant effects . It also acts as a carboxylesterase, translocator protein, and PDE10A inhibitor, and selective kinase inhibitor .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound’s synthesis involves site-selective cross-coupling reactions , which could be affected by the reaction conditions
Safety and Hazards
Future Directions
The compound and its derivatives have shown promising results in the field of medicinal chemistry . For example, a library of benzimidazole derivatives of pyrazolo [1,5-a]pyrimidine representing a collection of new, potent, active, and selective inhibitors of PI3Kδ, displaying IC50 values ranging from 1.892 to 0.018 μM . Among all compounds obtained, CPL302415 (6) showed the highest activity (IC50 value of 18 nM for PI3Kδ), good selectivity (for PI3Kδ relative to other PI3K isoforms: PI3Kα/δ = 79; PI3Kβ/δ = 1415; PI3Kγ/δ = 939), and promising physicochemical properties . As a lead compound synthesized on a relatively large scale, this structure is considered a potential future candidate for clinical trials in SLE treatment .
Properties
IUPAC Name |
ethyl pyrazolo[1,5-a]pyrimidine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-2-14-9(13)7-6-8-10-4-3-5-12(8)11-7/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDHWFJFNCDMGJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN2C=CC=NC2=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90716764 | |
Record name | Ethyl pyrazolo[1,5-a]pyrimidine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90716764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1353498-59-5 | |
Record name | Ethyl pyrazolo[1,5-a]pyrimidine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90716764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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